Cas no 73429-59-1 ((3S)-3-amino-1-methylazetidin-2-one)

• Product Name: (3S)-3-amino-1-methylazetidin-2-one
• CAS No: 73429-59-1
• MF: C₄H₈N₂O
• MW: 100.119120597839
• MDL: MFCD18836449
• CID: 552284
• Update Time: 2025-10-29

(3S)-3-amino-1-methylazetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinone,3-amino-1-methyl-, (S)- (9CI)
• 2-Azetidinone,3-amino-1-methyl-,(S)-(9CI)
• (3S)-3-amino-1-methylazetidin-2-one
• (3S)-3-Amino-1-methyl-azetidin-2-one

• MDL： MFCD18836449
• Inchi： 1S/C4H8N2O/c1-6-2-3(5)4(6)7/h3H,2,5H2,1H3/t3-/m0/s1
• InChI Key： XOBUVRCCYJYVJL-VKHMYHEASA-N
• SMILES： N1(C)C[C@H](N)C1=O

Computed Properties

• Exact Mass: 100.064
• Monoisotopic Mass: 100.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3A^2

Additional information on (3S)-3-amino-1-methylazetidin-2-one

Exploring the Chemical Properties and Applications of (3S)-3-amino-1-methylazetidin-2-one (CAS No. 73429-59-1)

The compound (3S)-3-amino-1-methylazetidin-2-one, identified by the CAS registry number CAS No. 73429-59-1, is a significant molecule in the field of organic chemistry. This compound belongs to the class of azetidinones, which are four-membered ring structures with one oxygen atom and one nitrogen atom. The stereochemistry at the third position, denoted by the (S) configuration, plays a crucial role in determining its physical and chemical properties.

Recent studies have highlighted the potential of (3S)-3-amino-1-methylazetidin-2-one as a versatile building block in medicinal chemistry. Its unique structure allows for various functional group transformations, making it an ideal candidate for drug design and development. Researchers have explored its application in creating bioactive molecules with potential therapeutic benefits, particularly in the areas of neurodegenerative diseases and cancer.

The synthesis of (3S)-3-amino-1-methylazetidin-2-one has been optimized through enantioselective approaches, ensuring high yields and purity. These advancements have been documented in several peer-reviewed journals, emphasizing the importance of stereocontrol in organic synthesis. The compound's ability to undergo nucleophilic attack at the carbonyl carbon has been exploited in constructing complex molecular frameworks, further underscoring its utility in modern chemical research.

In terms of biological activity, (3S)-3-amino-1-methylazetidin-2-one has shown promising results in preclinical studies. It exhibits selective binding to certain protein targets, which could be pivotal in developing novel therapeutics. Additionally, its pharmacokinetic profile has been evaluated, revealing favorable absorption and metabolism characteristics that align with the criteria for drug candidates.

The integration of computational chemistry techniques has provided deeper insights into the molecular interactions of (3S)-3-amino-1-methylazetidin-2-one. Quantum mechanical calculations have revealed key structural features that contribute to its stability and reactivity. These findings have been instrumental in guiding further experimental work and refining synthetic strategies.

Looking ahead, the continued exploration of (3S)-3-amino-1-methylazetidin-2-one's properties is expected to unlock new avenues in chemical synthesis and drug discovery. Its role as a chiral auxiliary or a ligand in asymmetric catalysis is currently under investigation, with preliminary results indicating significant potential.

In conclusion, (3S)-3-amino-1-methylazetidin-2-one (CAS No. 73429-59-1) stands out as a valuable compound with diverse applications across multiple disciplines within chemistry. Its structural versatility, coupled with recent advancements in synthetic and computational methodologies, positions it as a key player in future research endeavors.